Cas no 90002-05-4 (4H-1,2,4-Triazole, 4-(4-chlorophenyl)-)

4H-1,2,4-Triazole, 4-(4-chlorophenyl)- structure
90002-05-4 structure
Product Name:4H-1,2,4-Triazole, 4-(4-chlorophenyl)-
CAS No:90002-05-4
MF:C8H6ClN3
MW:179.606339931488
CID:1947662
PubChem ID:12989607
Update Time:2025-04-21

4H-1,2,4-Triazole, 4-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole, 4-(4-chlorophenyl)-
    • 4-(4-chlorophenyl)-1,2,4-triazole
    • 90002-05-4
    • DTXCID00465271
    • 4-(4-Chlorophenyl)-4H-1,2,4-triazole
    • DTXSID90514464
    • Inchi: 1S/C8H6ClN3/c9-7-1-3-8(4-2-7)12-5-10-11-6-12/h1-6H
    • InChI Key: GXEVPLHYOCGFTC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C=NN=C1

Computed Properties

  • Exact Mass: 179.0250249Da
  • Monoisotopic Mass: 179.0250249Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30.7Ų
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